Cas no 851950-13-5 (ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851950-13-5
• MF: C₁₈H₁₆ClN₃O₅S
• MW: 421.854742050171
• CID: 5986331
• PubChem ID: 3247681
• Update Time: 2025-05-25

ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• Thieno[3,4-d]pyridazine-1-carboxylic acid, 3-(4-chlorophenyl)-3,4-dihydro-5-[(2-methoxyacetyl)amino]-4-oxo-, ethyl ester
• ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• 851950-13-5
• F0641-0406
• ethyl 3-(4-chlorophenyl)-5-[(2-methoxyacetyl)amino]-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• AB00670437-01
• ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590273

• Inchi： 1S/C18H16ClN3O5S/c1-3-27-18(25)15-12-9-28-16(20-13(23)8-26-2)14(12)17(24)22(21-15)11-6-4-10(19)5-7-11/h4-7,9H,3,8H2,1-2H3,(H,20,23)
• InChI Key： ZIKKHYLPAKVLGO-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(Cl)C=C2)C(=O)C2=C(NC(COC)=O)SC=C12

Computed Properties

• Exact Mass: 421.0499195g/mol
• Monoisotopic Mass: 421.0499195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 11.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridazines Thieno[3,4-d]pyridazines

Additional information on ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Recent Advances in the Study of Ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS: 851950-13-5)

Ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate (CAS: 851950-13-5) is a thienopyridazine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

The synthesis of ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate involves a multi-step process that includes the condensation of appropriately substituted thiophene and pyridazine precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored the use of green chemistry principles to minimize the environmental impact of its synthesis, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Pharmacological studies have revealed that ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate exhibits potent inhibitory activity against several key enzymes involved in inflammatory and proliferative pathways. In particular, it has been identified as a selective inhibitor of cyclooxygenase-2 (COX-2), which plays a critical role in inflammation and pain. This finding suggests its potential utility as a lead compound for the development of novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have demonstrated the compound's anticancer potential. It has been shown to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies indicate that this effect is mediated through the modulation of cell cycle regulators and the activation of intrinsic apoptotic pathways. These findings underscore the compound's versatility and its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in the development of ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate as a clinically viable drug. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, ethyl 3-(4-chlorophenyl)-5-(2-methoxyacetamido)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse pharmacological activities make it a valuable subject for ongoing research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical techniques, is expected to yield significant contributions to the development of novel drugs for inflammation and cancer treatment.